Cas no 2228804-52-0 (1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one
• CAS No: 2228804-52-0
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• CID: 6437641
• PubChem ID: 165839307
• Update Time: 2025-05-20

1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one
• 2228804-52-0
• EN300-1994391

• Inchi： 1S/C6H7ClN2OS/c1-8-2-4(10)5-3-9-6(7)11-5/h3,8H,2H2,1H3
• InChI Key： KKXOOJIXKWDKAE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(CNC)=O)S1

Computed Properties

• Exact Mass: 189.9967617g/mol
• Monoisotopic Mass: 189.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one (CAS No. 2228804-52-0)

1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2228804-52-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The compound’s molecular structure incorporates a thiazole core, which is a privileged scaffold in medicinal chemistry, known for its broad spectrum of pharmacological properties. The presence of a chloro substituent at the 2-position of the thiazole ring and an N-methylamino group at the 2-position of the ethanone moiety further enhances its chemical reactivity and functional diversity.

The thiazole ring is a nitrogen-sulfur heterocycle that has been extensively studied for its role in various biological processes. It is a key structural component in numerous natural products and pharmacologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a chloro group into the thiazole framework introduces electrophilic centers, making it susceptible to nucleophilic substitution reactions, which are pivotal in drug discovery and development. Additionally, the methylamino substituent contributes to the compound’s basicity, enabling interactions with acidic functional groups in biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. Researchers have been exploring novel synthetic pathways to modify thiazole scaffolds to enhance their bioactivity. For instance, studies have demonstrated that substituents such as chloro and methylamino can significantly influence the pharmacokinetic and pharmacodynamic properties of thiazole-based compounds. The compound with CAS no. 2228804-52-0 exemplifies this trend, as its design aims to optimize both potency and selectivity for target enzymes or receptors.

In the context of drug development, 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one has been investigated for its potential role as an intermediate in synthesizing more complex molecules. The reactivity of the chloro group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl systems prevalent in many drugs. Meanwhile, the methylamino moiety can serve as a handle for introducing additional pharmacophoric elements or for derivatization into other amine-based compounds.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the thiazole ring through cyclocondensation reactions, followed by selective halogenation at the desired position. Subsequent introduction of the methylamino group via nucleophilic substitution or reductive amination completes the molecular architecture. Advanced computational methods are often employed to predict reaction outcomes and guide synthetic strategies.

From a biological perspective, 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one (CAS No. 2228804-52-0) has shown promise in preclinical studies as a modulator of enzymatic pathways relevant to inflammatory diseases and metabolic disorders. The combination of a thiazole core with electron-withdrawing and electron-donating groups creates a balanced pharmacophore that can interact with biological targets with high affinity. Preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are involved in pro-inflammatory signaling cascades.

The role of computational chemistry in understanding the interactions between 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one and biological targets cannot be overstated. Molecular docking simulations have been instrumental in predicting binding modes and affinities for potential drug candidates. These studies not only accelerate the identification of lead compounds but also provide insights into structure-function relationships that guide further optimization efforts. Additionally, quantum mechanical calculations help elucidate electronic properties and reactivity patterns, which are crucial for designing synthetic routes.

The pharmaceutical industry continues to invest in innovative approaches to utilize heterocyclic compounds like thiazoles in drug discovery. The versatility of 1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one (CAS No. 2228804-52-0) lies in its ability to serve as a building block for diverse therapeutic applications. Whether it is used as an intermediate or a lead compound itself, its structural features make it a valuable asset in medicinal chemistry libraries.

Future research directions may explore modifications to enhance the solubility and metabolic stability of this compound while maintaining or improving its bioactivity. Techniques such as prodrug design or peptidomimetic strategies could be employed to overcome limitations associated with poor oral bioavailability or rapid clearance from circulation. Furthermore, exploring analogs with different substituents on the thiazole ring or ethanone moiety could uncover novel mechanisms of action and expand therapeutic potential.

In conclusion,1-(2-chloro-1,3-thiazol-5-yl)-2-(methylamino)ethan-1-one (CAS No. 2228804-52-0) represents an intriguing compound with significant implications for pharmaceutical research and development. Its unique structural features—comprising a thiazole ring, a chloro substituent, and an N-methylamino group—make it a versatile scaffold for designing biologically active molecules targeting various diseases. As research progresses，this compound will likely continue to play a crucial role in advancing our understanding of heterocyclic chemistry and its applications in medicine.